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Compound of Interest

Compound Name: Thiodiglycol-d8

Cat. No.: B13437303 Get Quote

This guide provides a comprehensive overview of the material safety data for Thiodiglycol-d8,

compiled for researchers, scientists, and professionals in drug development. The information

presented is aggregated from various safety data sheets and toxicological resources. It is

important to note that while Thiodiglycol-d8 is the subject, much of the available safety and

toxicity data is based on its non-deuterated analogue, Thiodiglycol. The isotopic labeling with

deuterium is generally not considered to significantly alter the chemical's primary toxicological

properties, though slight variations in physical properties may exist.

Chemical and Physical Properties
Thiodiglycol-d8 is a deuterated organosulfur compound used as an isotopic labeled analog of

Thiodiglycol.[1] It is primarily utilized in research, particularly in spectroscopic applications and

as a tracer for studying molecular interactions and dynamics.[2] The substitution of hydrogen

with deuterium results in a higher molecular weight compared to the parent compound but has

minimal impact on its fundamental physical characteristics.[2]
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Property Value Source

Molecular Formula C₄H₂D₈O₂S [2]

Molecular Weight 130.24 g/mol [1][2]

Appearance Colorless liquid [2][3]

Solubility

Miscible with water and polar

organic solvents like methanol

and ethanol.[2][3]

Boiling Point
Slight variations from the non-

deuterated form (282 °C).[2][4]

Melting Point

Slight variations from the non-

deuterated form (-10.2 °C to

-16 °C).[3][4]

Flash Point
~160 °C (for non-deuterated

form)
[3][5]

Density

Slight variations from the non-

deuterated form (1.1793 g/cm³

at 25 °C).[4]

Vapor Density
~4.21 (Air = 1) (for non-

deuterated form)
[4]

log Kow

-0.75 (for non-deuterated form,

indicating low bioaccumulation

potential)

[6][7]

Toxicological Data
Toxicological information is primarily available for the non-deuterated Thiodiglycol. These

values provide a strong indication of the potential hazards associated with Thiodiglycol-d8.
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Metric Value Species Route Source

Oral LD50 >5000 mg/kg Rat Oral [8]

Oral LD50 6.61 g/kg Rat Oral [3]

Dermal LD50 20 mL/kg Rabbit Dermal [3]

Subcutaneous

LD50
4 to 5 mL/kg Mouse Subcutaneous [3]

Subcutaneous

LD50
4 mL/kg Rat Subcutaneous [3]

NOAEL (Oral) 500 mg/kg/day Rat
Oral (90-day

study)
[8]

NOAEL

(Developmental)
1290 mg/kg Rat Oral [8]

Key Toxicological Findings:

Thiodiglycol is reported to be of relatively low toxicity in animal studies.[3]

It is considered a mild skin irritant and a moderate ocular irritant.[8]

It was not found to be a skin sensitizer in animals.[8]

Genetic toxicity assays have shown mixed results. It was not mutagenic in Ames Salmonella,

E. coli, and mouse lymphoma assays, but it did induce chromosomal aberrations in Chinese

hamster ovarian (CHO) cells.[7][8]

High doses in a 90-day oral study in rats resulted in lower body weights and changes in

kidney weights.[8]

Hazard Identification and First Aid
The primary hazards associated with Thiodiglycol are eye and mild respiratory tract irritation.[5]

[9]
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GHS Hazard Statements (for Thiodiglycol):

H319: Causes serious eye irritation.

First Aid Procedures:
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Route of Exposure First Aid Measures

Inhalation
Move to fresh air.

Consult a physician if symptoms persist.
If inhaled

Skin Contact
Wash off with soap and plenty of water.

Consult a physician.
In case of skin contact

Eye Contact Rinse thoroughly with plenty of water for at least 15 minutes.
Consult a physician.

In case of eye contact

Ingestion Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Consult a physician.

If swallowed
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Safe Handling Storage Conditions

Handle in a well-ventilated area

Avoid contact with skin and eyes

Avoid inhalation of vapor or mist

Practice good industrial hygiene.
Wash hands before breaks and after work.

Store in a cool place

Keep container tightly closed

Store in a dry and well-ventilated place

Store under inert gas (Air sensitive, hygroscopic)

Required Personal Protective Equipment

Eye/Face Protection Hand Protection Body Protection Respiratory Protection

Safety glasses with side-shields (EN166 approved) Handle with compatible chemical-resistant gloves Laboratory coat Use in a well-ventilated area.
If needed, use a tested and approved respirator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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